N-{2-[(allylamino)carbonyl]phenyl}-2-(methylthio)benzamide

• IUPAC Name: 2-[(2-methylsulfanylbenzoyl)amino]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C18H18N2O2S/c1-3-12-19-17(21)13-8-4-6-10-15(13)20-18(22)14-9-5-7-11-16(14)23-2/h3-11H,1,12H2,2H3,(H,19,21)(H,20,22)
• InChI Key: PNQNSOMHPBZBTO-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NC2=CC=CC=C2C(=O)NCC=C
• Molecular Formula: C18H18N2O2S
• Molecular Weight: 326.4 g/mol

Description

N-{2-[(allylamino)carbonyl]phenyl}-2-(methylthio)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as AMTB and has been studied extensively for its biological properties and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of AMTB involves the inhibition of certain enzymes and proteins that are involved in cellular processes such as cell growth and proliferation. It has been found to inhibit the activity of matrix metalloproteinases (MMPs) which are involved in the breakdown of extracellular matrix proteins. This inhibition can lead to the prevention of cancer cell invasion and metastasis. Additionally, AMTB has been shown to inhibit the activity of voltage-gated potassium channels which are involved in the regulation of neuronal excitability. This inhibition can lead to the prevention of neurological disorders such as Alzheimer's disease.
Biochemical and Physiological Effects:
AMTB has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit cell proliferation. Additionally, it has been found to reduce oxidative stress and inflammation in the heart, leading to a protective effect against cardiovascular diseases. Furthermore, it has been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

AMTB has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity and can be used in various cell lines and animal models. However, there are some limitations to its use in lab experiments. Its solubility in water is limited, which can make it difficult to administer in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of AMTB. One potential area of research is the development of more efficient synthesis methods that can yield higher yields of pure compound. Additionally, further studies are needed to fully understand the mechanism of action of AMTB and its potential therapeutic benefits. Furthermore, the potential use of AMTB in combination with other drugs or therapies should be explored to determine its synergistic effects. Finally, the development of new analogs of AMTB that can have improved properties such as increased solubility and potency should be investigated.

Scientific Research Applications

AMTB has been studied for its potential therapeutic benefits in various areas such as cancer, cardiovascular diseases, and neurological disorders. It has been found to have anti-cancer properties and can inhibit the growth of cancer cells. AMTB has also been shown to have a protective effect on the heart and can reduce the risk of cardiovascular diseases. Furthermore, it has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.